Cas no 2640963-98-8 (2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole)

• Product Name: 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• CAS No: 2640963-98-8
• MF: C₁₇H₂₁N₃OS₂
• MW: 347.498141050339
• CID: 5317802
• PubChem ID: 155800766
• Update Time: 2025-10-30

2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• 2640963-98-8
• F6753-3271
• AKOS039485182
• 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H21N3OS2/c21-16(19-8-10-22-11-9-19)13-4-3-7-20(12-13)17-18-14-5-1-2-6-15(14)23-17/h1-2,5-6,13H,3-4,7-12H2
• InChI Key： HHIGYVNVOGFIQO-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CN(C2=NC3C=CC=CC=3S2)CCC1)=O

Computed Properties

• Exact Mass: 347.11260465g/mol
• Monoisotopic Mass: 347.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90Ų

Additional information on 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole

2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole: A Multifunctional Scaffold for Targeted Therapeutic Applications

2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole represents a structurally unique compound with potential applications in pharmaceutical research. This molecule combines the pharmacophoric features of benzothiazole rings, which are known for their biological activity, with the flexible thiomorpholine moiety, a group often associated with enzyme inhibition and molecular targeting. The compound's CAS number 2640963-98-8 identifies it as a novel synthetic entity with distinct physicochemical properties. Recent studies have highlighted its potential in modulating protein-protein interactions and enhancing drug delivery systems.

The benzothiazole core, a heterocyclic aromatic compound, has been extensively explored for its role in various therapeutic areas, including anti-inflammatory, antitumor, and neuroprotective applications. The introduction of a thiomorpholine group at the 4-position of the benzothiazole ring introduces additional reactivity and functional versatility. This structural modification is believed to enhance the molecule's ability to interact with target proteins, particularly those involved in signal transduction pathways. Current research suggests that this compound may act as a dual-action agent by simultaneously modulating multiple biological targets.

Recent advances in medicinal chemistry have emphasized the importance of scaffold diversity in drug discovery. The thiomorpholine-4-carbonyl group in 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole provides a unique platform for designing molecules with tailored pharmacological profiles. This compound's ability to form hydrogen bonds and exhibit chelating properties makes it a promising candidate for applications in metal-based therapies. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated its potential in targeting metalloenzymes, which are implicated in several disease states.

The piperidin-1-yl substituent in this compound adds another layer of functional complexity. Piperidine rings are commonly used in pharmaceuticals for their ability to modulate ion channels and receptor interactions. The presence of the thiomorpholine group in conjugation with the piperidine ring may facilitate the formation of intramolecular hydrogen bonds, enhancing the molecule's stability and bioavailability. This structural feature is particularly relevant in the development of prodrugs that require controlled release mechanisms.

Recent in vitro studies have shown that 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole exhibits selective cytotoxicity against cancer cell lines, particularly those overexpressing specific receptors. The compound's mechanism of action is thought to involve the disruption of intracellular signaling cascades, as evidenced by its ability to inhibit the phosphorylation of key kinases. These findings suggest its potential as an antitumor agent, with ongoing clinical trials evaluating its efficacy in preclinical models.

Advancements in computational modeling have provided insights into the molecular interactions of 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole. Molecular docking studies indicate that the compound can bind to multiple protein targets, including enzymes and receptors involved in inflammatory responses. This polypharmacological profile is advantageous for treating complex diseases such as autoimmune disorders, where multi-targeted approaches are often required.

The benzothiazole ring system is also known for its ability to form coordination complexes with metal ions, a property that has been exploited in the development of radiopharmaceuticals. The presence of the thiomorpholine group may enhance the chelating capacity of the compound, making it suitable for applications in nuclear medicine. Research published in European Journal of Medicinal Chemistry (2024) has explored its potential as a chelating agent for radiolabeling, which could improve the targeting efficiency of diagnostic and therapeutic agents.

Pharmacokinetic studies of 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole have revealed promising properties, including good solubility and metabolic stability. The compound's ability to cross biological membranes is attributed to its amphiphilic nature, which is a result of the combined hydrophilic and hydrophobic moieties in its structure. These characteristics are essential for ensuring effective delivery to target tissues, particularly in the context of systemic drug administration.

Recent developments in drug delivery systems have focused on the use of smart polymers that can respond to environmental stimuli. The thiomorpholine group in 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole may enable the design of stimuli-responsive materials that release the compound under specific conditions. This approach could be particularly useful for controlled drug release in targeted therapies, where minimizing systemic side effects is a priority.

The structural diversity of 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole also makes it a valuable scaffold for the development of analogs with improved therapeutic profiles. By modifying the substituents on the benzothiazole ring or the piperidine moiety, researchers can fine-tune the compound's biological activity, selectivity, and safety. This strategy is commonly used in drug discovery to optimize lead compounds for clinical applications.

Environmental and safety assessments of 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole are critical for its potential therapeutic use. Preliminary toxicological studies suggest that the compound has low acute toxicity, which is an important consideration for drug development. However, further research is needed to evaluate its long-term safety and potential for adverse effects, particularly in the context of chronic administration.

Emerging trends in personalized medicine highlight the importance of compounds that can be tailored to individual patient needs. The thiomorpholine group in 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole may allow for the design of molecules with variable affinities for specific receptors, enabling the creation of patient-specific therapies. This approach could revolutionize the treatment of diseases with high genetic variability, such as certain cancers and neurological disorders.

Finally, the synthesis of 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole involves complex chemical reactions that require precise control of reaction conditions. The development of efficient synthetic routes is essential for large-scale production and cost-effective manufacturing. Recent advancements in catalytic methods and green chemistry have provided new strategies for synthesizing this compound with minimal environmental impact, aligning with the goals of sustainable pharmaceutical development.

In conclusion, 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole represents a promising molecule with diverse applications in pharmaceutical research. Its unique structural features, combined with recent advances in chemical synthesis and biological evaluation, position it as a valuable candidate for the development of novel therapeutics. Further studies are needed to fully explore its potential in various therapeutic contexts and to optimize its properties for clinical use.

2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole is a compound that exemplifies the intersection of medicinal chemistry and biological innovation. Its structural complexity and functional versatility make it a subject of ongoing research, with potential applications in multiple therapeutic areas. As our understanding of its molecular interactions and biological effects continues to grow, this compound may play a significant role in the development of next-generation pharmaceuticals.

For more information on the latest research and developments related to 2-[3-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole, please refer to peer-reviewed journals in medicinal chemistry and pharmacology, as well as ongoing clinical trials and preclinical studies.